Cas no 80845-59-6 (4-Pyridinecarboxylicacid,1,2-dihydro-1-methyl-,methylester(9CI))

• Product Name: 4-Pyridinecarboxylicacid,1,2-dihydro-1-methyl-,methylester(9CI)
• CAS No: 80845-59-6
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• CID: 1021375
• PubChem ID: 45090140
• Update Time: 2025-04-20

4-Pyridinecarboxylicacid,1,2-dihydro-1-methyl-,methylester(9CI) Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarboxylicacid,1,2-dihydro-1-methyl-,methylester(9CI)
• 4-methoxycarbonyl-1,2,3-triazole
• 4-Methoxycarbonyl-1-methyl-1,2-dihydro-pyridin
• 4-Methoxycarbonyl-v-triazol
• METHYL 1,2,3-TRIAZOLE-4-CARBOXYLATE
• methyl 1H-1,2,3-triazole-4-carboxylate
• Methyl-1,2,3-triazol-4-carboxylat
• methyl 1-methyl-isonicotinoate
• 80845-59-6
• DTXSID101235049
• Methyl 1,2-dihydro-1-methyl-4-pyridinecarboxylate
• SCHEMBL11441987

• Inchi： 1S/C8H11NO2/c1-9-5-3-7(4-6-9)8(10)11-2/h3-5H,6H2,1-2H3
• InChI Key： WVSWISSODKXCHK-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CN(C)CC=1)=O

Computed Properties

• Exact Mass: 153.07900
• Monoisotopic Mass: 153.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54000
• LogP: 0.48280